Cas no 2229119-94-0 (tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate
• CAS No: 2229119-94-0
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 6219426
• PubChem ID: 165679648
• Update Time: 2025-06-11

tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate
• tert-butyl 4-[1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl]-1H-imidazole-1-carboxylate
• 2229119-94-0
• EN300-1896488

• Inchi： 1S/C14H20N2O5/c1-13(2,3)21-12(19)16-7-9(15-8-16)14(5-6-14)10(17)11(18)20-4/h7-8,10,17H,5-6H2,1-4H3
• InChI Key： ZPEVAUYSGRVAIP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2=CN(C(=O)OC(C)(C)C)C=N2)CC1

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6Ų

Additional information on tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate (CAS No. 2229119-94-0)

The compound tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate (CAS No. 2229119-94-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and an imidazole core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key structural features of tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate is the presence of a tert-butyl group, which enhances its stability and solubility in organic solvents. This property is crucial for its application in high-throughput screening and combinatorial chemistry. The hydroxy and methoxy functional groups further contribute to its reactivity, enabling diverse chemical modifications. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In the context of current research trends, CAS No. 2229119-94-0 has garnered attention for its potential in addressing challenges related to drug resistance and targeted therapy. With the rise of personalized medicine, compounds like this are being explored for their ability to interact with specific biological pathways. For instance, the imidazole moiety is known to exhibit affinity for various enzymes and receptors, making it a promising candidate for the development of next-generation therapeutics. This aligns with the growing demand for small-molecule drugs that can precisely modulate disease mechanisms.

From a synthetic chemistry perspective, the preparation of tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate involves multi-step reactions, often requiring careful optimization of conditions to achieve high yields. The use of protecting groups, such as the tert-butyloxycarbonyl (Boc) group, is a common strategy to prevent unwanted side reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to streamline its production, reflecting the industry's shift toward greener and more efficient methodologies.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, derivatives of CAS No. 2229119-94-0 have shown promise as plant growth regulators and pest control agents. The cyclopropyl ring, in particular, is known to impart bioactivity, making it a valuable scaffold for designing environmentally friendly agrochemicals. This dual applicability underscores the compound's importance in both human health and sustainable agriculture, topics that are highly relevant in today's scientific discourse.

Quality control and analytical characterization are critical aspects of working with tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to ensure purity and confirm structural integrity. These methods are essential for meeting regulatory standards and ensuring reproducibility in research and industrial applications.

In conclusion, tert-butyl 4-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-1H-imidazole-1-carboxylate (CAS No. 2229119-94-0) represents a fascinating area of study at the intersection of chemistry and biology. Its structural complexity and functional diversity make it a compelling subject for researchers exploring new frontiers in drug discovery and agrochemical innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.